Cas no 2679835-52-8 (benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate)

• Product Name: benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate
• CAS No: 2679835-52-8
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 5644373
• PubChem ID: 165917529
• Update Time: 2025-06-20

benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (S)-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate
• benzyl N-[(2S)-1,1,1-trifluoro-3-hydroxypropan-2-yl]carbamate
• 2679835-52-8
• EN300-28281392
• benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate

• Inchi： 1S/C11H12F3NO3/c12-11(13,14)9(6-16)15-10(17)18-7-8-4-2-1-3-5-8/h1-5,9,16H,6-7H2,(H,15,17)/t9-/m0/s1
• InChI Key： WJMBSGOEVXOCMI-VIFPVBQESA-N
• SMILES： FC([C@H](CO)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 263.07692773g/mol
• Monoisotopic Mass: 263.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate

Benzyl N-(2S)-1,1,1-Trifluoro-3-Hydroxypropan-2-ylcarbamate (CAS No. 2679835-52-8): An Overview of Its Properties and Applications

Benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate (CAS No. 2679835-52-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a trifluoromethyl moiety, and a hydroxyl group, which collectively contribute to its distinct chemical and biological properties.

The benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate molecule is synthesized through a series of well-defined chemical reactions. The synthesis typically involves the reaction of benzyl chloroformate with (2S)-1,1,1-trifluoro-3-hydroxypropan-2-amine, which can be prepared from readily available starting materials. The presence of the trifluoromethyl group imparts significant stability and lipophilicity to the molecule, making it an attractive candidate for various pharmaceutical applications.

One of the key areas where benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate has shown promise is in the development of novel therapeutic agents. Recent studies have demonstrated its potential as a modulator of various biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific enzymes involved in metabolic disorders. The trifluoromethyl group enhances the compound's ability to interact with these enzymes, leading to improved therapeutic outcomes.

In addition to its enzymatic activity, benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines. Studies have indicated that this compound can effectively inhibit the production of these cytokines, thereby reducing inflammation and associated symptoms. This property makes it a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate have also been extensively studied. Its lipophilic nature allows for good absorption and distribution in biological systems. However, it is important to note that the presence of the hydroxyl group can affect its metabolic stability and clearance rate. Researchers have employed various strategies to optimize these properties, including the use of prodrug approaches and structural modifications.

Another area of interest is the potential use of benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate in combination therapy. Combining this compound with other drugs can enhance therapeutic efficacy while reducing side effects. For example, studies have shown that when used in conjunction with existing anti-inflammatory drugs, benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate can significantly improve treatment outcomes in animal models of inflammatory diseases.

The safety profile of benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate has been evaluated through extensive preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, benzyl N-(2S)-1,1,1-trifluoro-3-hydroxypropan-2-ylcarbamate (CAS No. 2679835-52-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting metabolic disorders and inflammatory diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.